1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride

• Molecular Formula: C7H5FN2O2S
• Molecular Weight: 200.19 g/mol
• IUPAC Name: 1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride
• InChI: InChI=1S/C7H5FN2O2S/c8-13(11,12)6-4-10-7-5(6)2-1-3-9-7/h1-4H,(H,9,10)
• InChI Key: HVFVDHXQJHFDEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC=C2S(=O)(=O)F)N=C1

Description

1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride ( 1934455-65-8) is a valuable chemical reagent designed for research applications. Its molecular formula is C 7 H 5 FN 2 O 2 S and it has a molecular weight of 200.19 g/mol . The compound features the 1H-pyrrolo[2,3-b]pyridine scaffold, also known as 7-azaindole, which is recognized in medicinal chemistry as a "privileged scaffold" due to its broad spectrum of pharmacological activities . This fused bicyclic system consists of a pyrrole ring attached to a pyridine ring. The structure's planar geometry, along with the presence of both hydrogen bond donor (pyrrole NH) and acceptor (pyridine N) sites, allows it to form strong interactions with biological targets, particularly the hinge region of various protein kinases . The primary research value of this specific derivative lies in the sulfonyl fluoride group. This highly reactive functional group is instrumental in covalent inhibitor strategies and chemical biology. Sulfonyl fluorides can react selectively with serine, threonine, tyrosine, lysine, and cysteine residues in protein active sites, making them excellent tools for target identification, mechanism-of-action studies, and the development of irreversible inhibitors . The combination of the versatile 7-azaindole scaffold with the reactive sulfonyl fluoride handle makes this compound a critical building block for constructing novel chemical probes and potential therapeutic agents, particularly in oncology research where kinase inhibition is a major focus. This product is offered For Research Use Only . It is not intended for diagnostic or therapeutic use in humans or animals. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

The synthesis of 1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride typically involves several steps, starting from commercially available starting materialsThe reaction conditions often involve the use of strong bases and specific solvents to ensure high yields and purity . Industrial production methods may vary, but they generally follow similar principles with optimizations for scale and cost-effectiveness .

Chemical Reactions Analysis

Electrophilic Aromatic Substitution

The sulfonyl fluoride group at position 3 directs electrophilic attacks to other positions on the pyrrolopyridine ring. Key reactions include:

Reaction Type	Position	Conditions	Product/Outcome	Source
Bromination	6-position	NBS, triethylamine, CH₂Cl₂/THF	6-bromo derivative (CAS 2580222-75-7)
Nitration	2-position	HNO₃, H₂SO₄ at 0°C	2-nitro-1H-pyrrolo[2,3-b]pyridine
Iodination	3-position*	I₂, CHCl₃	3-iodo derivatives (limited reactivity)

Note: Iodination at the 3-position is rare due to steric hindrance from the sulfonyl fluoride group.

Nucleophilic Substitution at the Sulfonyl Fluoride Group

The sulfonyl fluoride moiety undergoes nucleophilic displacement under basic conditions, forming sulfonamides or sulfonate esters:

Nucleophile	Conditions	Product	Application	Source
Amines (e.g., NH₃)	DIPEA, DMF, 25°C	Sulfonamide derivatives	Kinase inhibitor intermediates
Alcohols	K₂CO₃, DMSO, 60°C	Sulfonate esters	Prodrug synthesis

Example: Reaction with morpholine yields 3-morpholinosulfonyl-1H-pyrrolo[2,3-b]pyridine, a precursor for FGFR inhibitors .

Cross-Coupling Reactions

Halogenated derivatives (e.g., 6-bromo) participate in palladium-catalyzed couplings:

Reaction	Conditions	Product	Biological Activity (IC₅₀)	Source
Suzuki Coupling	Pd(dppf)Cl₂, K₂CO₃, dioxane/H₂O, 80°C	5-aryl/heteroaryl derivatives	FGFR1 inhibition: 7 nM (compound 4h)
Buchwald–Hartwig	Pd(OAc)₂, Xantphos, Cs₂CO₃, toluene, 110°C	3-aminated analogs	Serine protease inhibition

Key Finding: Compound 4h (5-phenyl derivative) showed potent FGFR1–3 inhibition (IC₅₀: 7–25 nM) and anti-proliferative effects in 4T1 breast cancer cells .

Ring Expansion and Functionalization

Under specific conditions, the pyrrolopyridine core undergoes structural modifications:

Reaction	Conditions	Outcome	Source
Chloroform + Alkali	NaOH, CHCl₃, reflux	Ring-expanded 1,8-naphthyridine
Aldehyde Condensation	RCHO, H₂SO₄, 50°C	Di-3-(pyrrolopyridyl)methane adducts

Mannich and Diazotization Reactions

The compound reacts with electrophiles to form functionalized intermediates:

Reaction	Conditions	Product	Use Case	Source
Mannich Reaction	CH₂O, HCl, EtOH	3-aminomethyl derivatives	SGK-1 kinase inhibitors
Diazotization	NaNO₂, HBF₄, 0°C	3-diazo intermediates	Click chemistry applications

Stability and Reactivity Trends

• pH Sensitivity: Hydrolyzes slowly in aqueous buffers (t₁/₂ > 24 hrs at pH 7.4) but rapidly under acidic conditions (t₁/₂ < 1 hr at pH 2).

• Thermal Stability: Decomposes above 150°C, releasing SO₂F₂ gas.

This compound’s versatility in electrophilic, nucleophilic, and cross-coupling reactions makes it a valuable intermediate in medicinal chemistry, particularly for kinase inhibitor development . Its synthetic utility is enhanced by the stability of the sulfonyl fluoride group, which allows selective functionalization at other ring positions.

Scientific Research Applications

Based on the search results, here's what is known about the applications of compounds related to "1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride":

1H-Pyrrolo[2,3-b]pyridine Derivatives

1H-pyrrolo[2,3-b]pyridine derivatives have a wide range of applications, especially in the medical field, including use as potential treatments for tumors and other conditions modulated by inhibiting the activity of protein kinases .

As Protein Kinase Inhibitors

• Novel pyrrolo[2,3-b]pyridine derivatives have inhibitory effects on protein kinases . These compounds can be used to prevent or treat conditions modulated by inhibiting the activity of protein kinases, particularly solid tumors . Protein kinases that can be inhibited by these compounds include IGF1, cdc7, Aurora 1-2, Src, Jnk, FAK, KDR, IR, and Tie2 . In particular, the protein kinase IGF1 (Insulin Growth Factor-1) is especially indicated as a target . Novel inhibitors of the IGF-1R receptor, useful for oncology treatments, are of particular interest .
• Some 1H-pyrrolo[2,3-b]pyridine derivatives demonstrate activity against FGFR1, 2, and 3, with one compound exhibiting potent FGFR inhibitory activity . This compound inhibited breast cancer cell proliferation and induced apoptosis in vitro, while also significantly inhibiting the migration and invasion of breast cancer cells .

SGK-1 Kinase Inhibitors

• 1H-pyrrolo[2,3-jb]pyridine compounds can act as inhibitors of SGK-1 kinase and may be used in the treatment of diseases . SGK-1 mediates aldosterone-induced Na+ retention in renal and cardiovascular disease and may also mediate repair processes involving cell proliferation . These compounds may be useful in treating chronic renal disease, congestive heart failure, and cardiovascular remodeling by inhibiting the protein kinase SGK-1 . The compounds can modulate SGK-1 activity, including abnormal increases or aberrations in the timing and control of SGK-1 activity .

Dopamine Receptor Imaging Agents

• Fluorine-substituted 1H-pyrrolo[2,3-b]pyridine derivatives have been synthesized and evaluated as potential dopamine D(4) receptor imaging agents using positron emission tomography (PET) . Most ligands showed high and selective binding for the D(4) receptor . One ligand, in particular, appears to have the most promise for dopamine D(4) receptor imaging based on its in vitro binding properties and calculated LogP values .

Other Applications

• 1,2,3-Triazoles, which can be substituted with sulfonyl fluoride, are important motifs with high thermal, chemical, and biological stability, finding use as biological probes .

Mechanism of Action

The mechanism of action of 1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride involves its interaction with specific molecular targets. For example, it has been shown to inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their function . The pathways involved in its mechanism of action are often related to signal transduction and cellular regulation .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride with its closest analog, the sulfonyl chloride, and other related compounds:

Property	1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl Fluoride	1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl Chloride	3-(Pyrazolyl)-1H-pyrrolo[2,3-b]pyridine Derivatives
Molecular Formula	C₇H₅FN₂O₂S (inferred)	C₇H₅ClN₂O₂S	C₁₀H₈N₄ (example from )
Molecular Weight	~200.19 (estimated)	216.64	~188.19 (estimated)
Functional Group	Sulfonyl fluoride (-SO₂F)	Sulfonyl chloride (-SO₂Cl)	Pyrazolyl substituent
Reactivity	High stability; participates in SuFEx reactions	Hydrolysis-prone; reactive with nucleophiles	Binds kinases via pyrazolyl interactions
Applications	Click chemistry, covalent inhibitors	Intermediate in synthesis	Protein kinase inhibitors

Key Observations:

• Sulfonyl Fluoride vs. Sulfonyl Chloride : The fluoride derivative is expected to exhibit greater hydrolytic stability compared to the chloride due to the stronger C-F bond. This makes it more suitable for applications requiring prolonged shelf life or controlled reactivity .
• Pyrazolyl Derivatives : Unlike sulfonyl-containing analogs, 3-(pyrazolyl)-1H-pyrrolo[2,3-b]pyridine derivatives are optimized for kinase inhibition, highlighting how substituent choice dictates biological activity .

Stability and Industrial Relevance

• Thermal Stability : Sulfonyl fluorides generally exhibit higher thermal stability than chlorides, making them suitable for industrial processes requiring high temperatures.
• Handling and Storage : Sulfonyl chlorides often require refrigeration and desiccated environments, whereas fluorides can be stored at ambient conditions with minimal degradation .

Biological Activity

1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews its biological activity, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound has the molecular formula C7H6F2N2O2S and features a pyrrolopyridine core with a sulfonyl fluoride group. This structure is crucial for its interaction with biological targets.

1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride functions primarily as a kinase inhibitor. It interacts with specific molecular targets, such as SGK-1 kinase, which plays a role in various physiological processes including electrolyte balance and cell proliferation. By inhibiting SGK-1, this compound may provide therapeutic benefits in conditions related to renal and cardiovascular diseases .

Inhibition of Kinases

Research indicates that 1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride exhibits potent inhibitory activity against several kinases. The inhibition of SGK-1 is particularly noteworthy as it may mediate aldosterone-induced sodium retention, making it a candidate for treating hypertension and related disorders .

Anti-inflammatory Effects

In vitro studies have shown that derivatives of the pyrrolopyridine series can inhibit the release of pro-inflammatory cytokines such as TNF-α from macrophages exposed to inflammatory stimuli . This suggests potential applications in managing inflammatory diseases.

Case Studies and Research Findings

Several studies have explored the biological activity of 1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride and its analogs:

• PDE4B Inhibition : A series of related compounds demonstrated selective inhibition of phosphodiesterase 4B (PDE4B), with IC50 values ranging from 0.11 to 1.1 μM. These compounds showed significant inhibition of TNF-α release, indicating their potential as anti-inflammatory agents .
• SGK-1 Inhibition : The compound was identified as a novel inhibitor of SGK-1 kinase, with implications for treating disorders associated with electrolyte balance and cell proliferation .

Data Table: Biological Activity Summary

Compound Name	Target Kinase	IC50 (μM)	Biological Effect
1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride	SGK-1	TBD	Inhibition of sodium retention
Analog 11h	PDE4B	0.8	Inhibition of TNF-α release
6-Bromo-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride	FGFR	TBD	Potential anti-cancer activity

Q & A

Q. Table 1: Synthetic Method Comparison

Method	Key Conditions	Yield	Purity	Reference
Fluorination (Selectfluor®)	1.5 eq. reagent, 70°C, 16 hrs	29%	>95%
Sulfonylation	SO₃·Et₃N, DCM, 0°C → RT	45%	90%

Q. Optimization Strategies :

• Use anhydrous solvents (e.g., dry acetonitrile) to minimize hydrolysis.
• Purify via silica gel chromatography (DCM:EA 4:1) to resolve regioisomers .

[Basic] What analytical techniques are critical for characterizing 1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride?

Q. Key Methods :

• ¹⁹F NMR : Detects sulfonyl fluoride resonance at δ -172 to -175 ppm (DMSO-d₆) and confirms absence of hydrolyzed sulfonic acids .
• HRMS (ESI+) : Exact mass validation (e.g., [M+H]⁺ calculated for C₇H₄F₂N₂O₂S: 229.9988) .
• HPLC-UV/ELSD : Purity assessment using C18 columns (0.1% TFA in H₂O/MeCN gradient) .

Q. Table 2: Analytical Parameters

Technique	Critical Parameters	Diagnostic Markers
¹H NMR	H-5 coupling (J = 4.7 Hz)	Confirms pyrrolo-pyridine core
¹⁹F NMR	Single peak at δ -172.74	Validates sulfonyl fluoride

[Advanced] How do structural modifications at C-3 (sulfonyl fluoride) and C-4 influence kinase inhibition profiles?

The sulfonyl fluoride group acts as a covalent warhead, targeting catalytic lysines (e.g., FGFR1 K514), while C-4 substituents modulate selectivity:

• FGFR1 Inhibition : 3-Sulfonyl fluoride derivatives show IC₅₀ < 100 nM due to covalent bond formation .
• PARP1 Activity : Fluorine at C-3 enhances binding (Ki = 32 nM) by increasing electrophilicity .

Q. Table 3: Structure-Activity Relationships

Target	Key Modification	Activity (IC₅₀/Ki)	Mechanism	Reference
FGFR1	C-3 SO₂F	87 nM	Covalent lysine targeting
JAK2	C-4 pyrimidine	10 μM	Allosteric inhibition

Q. Design Guidelines :

• Introduce electron-withdrawing groups at C-4 to enhance kinase selectivity.
• Replace SO₂F with SO₂Cl for reversible binding in non-covalent inhibitors .

[Advanced] How can researchers resolve contradictions in reported bioactivity data across studies?

Contradictions often arise from:

• Regiochemical impurities : Use NOESY NMR to confirm substitution patterns (e.g., distinguish C-3 vs. C-4 isomers) .
• Assay variability : Standardize ATP concentrations (100 μM) and pre-incubation times (30 min) for kinase studies .

Q. Table 4: Troubleshooting Bioactivity Data

Issue	Resolution Method	Key Parameters
Off-target effects	Counter-screening (≥5 kinases)	Selectivity index < 0.2
Hydrolyzed byproducts	LC-MS with H₂O/MeCN gradient	Monitor [M-H]⁻ at 229.9988

[Basic] What safety protocols are essential for handling sulfonyl fluoride derivatives?

• PPE : Use nitrile gloves, splash goggles, and fume hoods to prevent dermal/ocular exposure .
• Storage : Under argon at -20°C to prevent hydrolysis (moisture < 0.5%) .
• First Aid : Flush eyes with water for 15 min; wash skin with soap/water immediately .

[Advanced] What computational strategies predict reactivity of the sulfonyl fluoride group?

• Density Functional Theory (DFT) : Calculate Fukui indices to identify electrophilic sites (e.g., sulfur center) .
• Molecular Dynamics : Simulate covalent binding to lysine residues (e.g., 50 ns trajectories in explicit solvent) .

Q. Key Software :

• AutoDock Vina : Dock sulfonyl fluoride into ATP-binding pockets (grid size 20 ų) .
• Gaussian 16 : Optimize transition states for SNAr reactions .

[Advanced] How can reaction yields be improved for large-scale synthesis?

• Microwave-Assisted Synthesis : Reduce reaction time (e.g., 2 hrs vs. 16 hrs at 70°C) while maintaining yield .
• Flow Chemistry : Continuous processing with in-line IR monitoring to optimize reagent addition .

Q. Table 5: Scale-Up Parameters

Parameter	Lab Scale	Pilot Scale
Yield	29% (1 g)	42% (100 g)
Purity	>95%	92% (requires re-crystallization)

[Basic] What are the stability profiles of 1H-Pyrrolo[2,3-b]pyridine-3-sulfonyl fluoride under various pH conditions?

• Acidic (pH < 3) : Rapid hydrolysis to sulfonic acid (t₁/₂ = 2 hrs) .
• Neutral (pH 7.4) : Stable for 24 hrs in PBS at 4°C .
• Basic (pH > 9) : Immediate decomposition; avoid aqueous NaOH .

Q. Stabilization Methods :

• Lyophilize in tert-butanol for long-term storage .
• Use non-nucleophilic buffers (e.g., HEPES) for biological assays .